Cas no 2248295-02-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2248295-02-3
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 5870828
• PubChem ID: 165730409
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521268
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate
• 2248295-02-3

• Inchi： 1S/C21H16N2O4/c1-14-16(11-12-22(14)13-15-7-3-2-4-8-15)21(26)27-23-19(24)17-9-5-6-10-18(17)20(23)25/h2-12H,13H2,1H3
• InChI Key： YAQBDOCPESRFOU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(CC2C=CC=CC=2)C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 360.11100700g/mol
• Monoisotopic Mass: 360.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 2248295-02-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2248295-02-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate fused ring system, which includes both isoindole and pyrrole moieties. The presence of multiple functional groups, such as the 1,3-dioxo (ketone) and carboxylate functionalities, makes this molecule a versatile scaffold for further chemical modifications and biological applications.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate imparts unique electronic and steric properties that are highly valuable in medicinal chemistry. The isoindole ring system is known for its stability and ability to interact with biological targets in a manner that is distinct from simpler aromatic compounds. This characteristic has led to its exploration as a building block in the design of novel therapeutic agents. The benzyl and methyl substituents on the pyrrole ring further enhance the compound's complexity, allowing for diverse derivatization strategies that can modulate its pharmacological profile.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting complex biological pathways. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate has emerged as a promising candidate in this context due to its ability to engage with multiple binding sites on proteins involved in disease processes. Studies have demonstrated its potential as an intermediate in the synthesis of molecules that exhibit inhibitory activity against enzymes such as kinases and proteases. These enzymes are often implicated in cancer progression, inflammatory disorders, and other metabolic diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-2-methyl-1H-pyrrole-3-carboxylate involves a series of well-designed chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the formation of the isoindole core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the ketone and carboxylate groups while maintaining regioselectivity to avoid unwanted side products. The introduction of the benzyl and methyl groups is achieved through nucleophilic substitution or metal-catalyzed coupling reactions, which are critical for achieving high yields and purity.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isоindolоl 2-yldibenzуl 5-methуlpyrrolуlе 4-carboxylaтe (CAS No. 2248295–02–3) has revealed intriguing pharmacological properties. Preclinical studies have shown that derivatives of this compound exhibit significant binding affinity to target proteins, leading to modulatory effects on cellular signaling pathways. For instance, certain analogs have demonstrated inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, the compound's ability to cross the blood-brain barrier has opened up avenues for exploring its potential in treating neurodegenerative diseases.

The development of 1-benzуl–5-methylpyrrolуl–4-carboxylaтe (CAS No. 2248295–02–3) as a lead compound for drug discovery underscores the importance of structural diversity in medicinal chemistry. By systematically varying substituents on the pyrrole and isoindole moieties, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of these molecules. This approach has led to the identification of several potent and selective inhibitors that are currently being evaluated in clinical trials. The success of these efforts highlights the compound's significance as a pharmacophore in modern drug design.

Advances in computational chemistry have further accelerated the development process for compounds like dibenzуl 5-methylpyrrolуl–4-carboxylaтe (CAS No. 2248295–02–3) by enabling rapid virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. Such integrative approaches have significantly reduced the time required to identify promising candidates for further investigation.

The role of dibenzуlidenemethylpyrrolуone (CAS No. 2248295–02–3) in drug discovery is not limited to oncology; it also holds promise in other therapeutic areas such as immunology and infectious diseases. Researchers have reported that certain derivatives exhibit immunomodulatory effects by interacting with cytokine receptors or inhibiting key signaling pathways involved in immune responses. Additionally, preliminary studies suggest that these compounds may have antimicrobial properties against resistant strains of bacteria by disrupting essential cellular processes.

Future directions in the study of dibenzo[b,e][1]diazepinone (CAS No. 2248295–02–3) include exploring its potential as a scaffold for developing next-generation therapeutics with improved efficacy and reduced toxicity profiles. Innovations such as structure-based drug design and artificial intelligence-assisted molecular optimization are expected to play pivotal roles in this endeavor by enabling more precise modifications to enhance target engagement while minimizing off-target effects.